Cas no 899009-67-7 (2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid)
899009-67-7 structure
Product Name:2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
CAS No:899009-67-7
MF:C12H12N4O3
MW:260.248682022095
CID:1946984
PubChem ID:6457738
Update Time:2025-04-21
2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- AC1O5GJO
- Ambcb9016126
- 2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
- CTK5G7116
- MolPort-002-305-689
- AG-H-67493
- AG-J-24891
- {5-[4-(ALLYLOXY)PHENYL]-2H-TETRAZOL-2-YL}ACETIC ACID
- {5-[4-(allyloxy)phenyl]-2H-tetrazol-2-yl}acetic acid(SALTDATA: FREE)
- CHEMBRDG-BB 9016126
- 2-(5-(4-(Allyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid
- STL388622
- 899009-67-7
- {5-[4-(prop-2-en-1-yloxy)phenyl]-2H-tetrazol-2-yl}acetic acid
- AKOS002344146
- DTXSID80424200
-
- MDL: MFCD07600992
- Inchi: 1S/C12H12N4O3/c1-2-7-19-10-5-3-9(4-6-10)12-13-15-16(14-12)8-11(17)18/h2-6H,1,7-8H2,(H,17,18)
- InChI Key: ZQBJZFTXEOEXEG-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=CC(=CC=1)C1N=NN(CC(=O)O)N=1
Computed Properties
- Exact Mass: 260.09100
- Monoisotopic Mass: 260.09094026Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- PSA: 90.13000
- LogP: 0.98950
2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
899009-67-7 (2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid) Related Products
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